2-(3-chloro-5-methoxy-4-propoxyphenyl)-1,3-benzothiazole

• IUPAC Name: 2-(3-chloro-5-methoxy-4-propoxyphenyl)-1,3-benzothiazole
• InChI: InChI=1S/C17H16ClNO2S/c1-3-8-21-16-12(18)9-11(10-14(16)20-2)17-19-13-6-4-5-7-15(13)22-17/h4-7,9-10H,3,8H2,1-2H3
• InChI Key: ZIIGTXKTRBXONG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1Cl)C2=NC3=CC=CC=C3S2)OC
• Molecular Formula: C17H16ClNO2S
• Molecular Weight: 333.8 g/mol

Description

2-(3-chloro-5-methoxy-4-propoxyphenyl)-1,3-benzothiazole, commonly known as CMPT, is a chemical compound that has been widely studied for its potential applications in various scientific fields. CMPT is a benzothiazole derivative that has shown promising results in research related to cancer, Alzheimer's disease, and other neurological disorders. In

Scientific Research Applications

CMPT has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is its use in cancer treatment. Studies have shown that CMPT has potent anti-cancer properties and can induce apoptosis (programmed cell death) in cancer cells. CMPT has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models.
Another area of research where CMPT shows promise is in the treatment of Alzheimer's disease and other neurological disorders. Studies have shown that CMPT can reduce the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. CMPT has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of CMPT is not fully understood, but studies have suggested that it works by inhibiting various signaling pathways in cells. CMPT has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. CMPT has also been shown to inhibit the NF-kB signaling pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
CMPT has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-Alzheimer's properties, CMPT has been shown to have antioxidant and anti-inflammatory properties. CMPT has also been shown to have a protective effect on the liver and can reduce liver damage in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMPT in lab experiments is its potent anti-cancer properties. CMPT has been shown to be effective against a variety of cancer types, including breast, lung, and colon cancer. Another advantage of using CMPT is its ability to reduce beta-amyloid plaques in the brain, which makes it a promising candidate for the treatment of Alzheimer's disease.
One of the limitations of using CMPT in lab experiments is its complex synthesis method. The synthesis of CMPT requires specialized equipment and expertise in organic chemistry. Another limitation is the lack of information on the long-term effects of CMPT on the body. More research is needed to fully understand the safety and efficacy of CMPT.

Future Directions

There are several future directions for research on CMPT. One area of research is the development of more efficient synthesis methods for CMPT. Another area of research is the investigation of CMPT's potential applications in other neurological disorders, such as Parkinson's disease and Huntington's disease. Additionally, more research is needed to understand the long-term effects of CMPT on the body and its potential use in clinical settings.
Conclusion:
In conclusion, 2-(3-chloro-5-methoxy-4-propoxyphenyl)-1,3-benzothiazole, or CMPT, is a promising compound that has shown potential applications in various scientific fields. CMPT has potent anti-cancer properties, can reduce beta-amyloid plaques in the brain, and has antioxidant and anti-inflammatory properties. While there are limitations to using CMPT in lab experiments, further research is needed to fully understand its potential applications in clinical settings.